Cas no 590347-39-0 (5-tert-Butyl-2-cyclopentyl-1h-indole-3-carbaldehyde)

• Product Name: 5-tert-Butyl-2-cyclopentyl-1h-indole-3-carbaldehyde
• CAS No: 590347-39-0
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 3056469
• PubChem ID: 3842608
• Update Time: 2025-10-24

5-tert-Butyl-2-cyclopentyl-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-2-cyclopentyl-1h-indole-3-carbaldehyde
• STK894128
• DTXSID801179492
• BBL021415
• Z3214214397
• 5-(tert-Butyl)-2-cyclopentyl-1H-indole-3-carbaldehyde
• AKOS005143916
• 2-Cyclopentyl-5-(1,1-dimethylethyl)-1H-indole-3-carboxaldehyde
• 590347-39-0

• Inchi： 1S/C18H23NO/c1-18(2,3)13-8-9-16-14(10-13)15(11-20)17(19-16)12-6-4-5-7-12/h8-12,19H,4-7H2,1-3H3
• InChI Key： UELWPUFTTXTQJQ-UHFFFAOYSA-N
• SMILES： O=CC1C2C=C(C=CC=2NC=1C1CCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 269.177964357Da
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 5-tert-Butyl-2-cyclopentyl-1h-indole-3-carbaldehyde

5-tert-Butyl-2-cyclopentyl-1H-indole-3-carbaldehyde: A Promising Compound in Biomedical Research

The compound 5-tert-Butyl-2-cyclopentyl-1H-indole-3-carbaldehyde (CAS NO 590347-39-0) has emerged as a significant molecule in the field of biomedical research, particularly due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of indole derivatives, which have garnered substantial attention for their diverse biological activities. The inclusion of functional groups such as tert-butyl, cyclopentyl, and carbaldehyde positions this molecule as a promising candidate for exploring novel therapeutic agents.

Recent studies have highlighted the importance of indole-based compounds in pharmaceutical chemistry due to their ability to modulate various biological pathways. The tert-butyl group at position 5 and the cyclopentyl substituent at position 2 contribute to the molecule's structural diversity, potentially influencing its pharmacokinetic properties and bioavailability. Furthermore, the presence of the carbaldehyde group at position 3 introduces a reactive site that may facilitate further chemical modifications, enhancing the compound's versatility in medicinal applications.

One of the most notable aspects of 5-tert-Butyl-2-cyclopentyl-1H-indole-3-carbaldehyde is its potential as a lead molecule in the development of PROTACs (Proteolysis Targeting Chimera). PROTACs are bi-functional molecules that target specific proteins for degradation, offering a novel approach to treat diseases such as cancer and neurodegenerative disorders. The structural features of this compound make it an attractive candidate for designing PROTACs due to its ability to bind both the target protein and the E3 ubiquitin ligase.

Moreover, this compound has shown promising results in antioxidant assays, demonstrating its potential as a therapeutic agent against oxidative stress-related diseases. The combination of its indole core with electron-donating groups such as tert-butyl and cyclopentyl enhances its antioxidant activity by stabilizing free radicals and inhibiting lipid peroxidation.

Recent advancements in crystallography have provided valuable insights into the molecular interactions of this compound with various biological targets. For instance, X-ray crystallography studies have revealed that the indole ring serves as a critical scaffold for binding to specific pockets in enzyme active sites, while the tert-butyl group plays a crucial role in mediating hydrophobic interactions.

Another area of interest is the compound's potential in anti-inflammatory drug development. The indole moiety has been associated with anti-inflammatory properties, and the presence of the carbaldehyde group may further enhance its ability to modulate inflammatory pathways. Preclinical studies have indicated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation, such as COX-2 (Cyclooxygenase-2).

Furthermore, the compound's role in neurodegenerative disease research has gained traction due to its potential to cross the blood-brain barrier and interact with targets relevant to Alzheimer's disease. For instance, studies have demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Recent advancements in machine learning and computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. For example, molecular docking studies have shown that the cyclopentyl substituent plays a key role in binding to the active site of certain enzymes, while the tert-butyl group contributes to stabilizing interactions through hydrophobic effects.

In conclusion, 5-tert-Butyl-2-cyclopentyl-1H-indole-3-carbaldehyde represents a valuable tool in the biomedical research landscape. Its unique structural features and diverse biological activities make it a promising candidate for drug development across various therapeutic areas. As research in this field continues to evolve, further exploration of this compound's potential will undoubtedly yield exciting new insights.